4-Hydrazinylbenzohydrazide
Overview
Description
4-Hydrazinylbenzohydrazide is a chemical compound with the molecular formula C7H9N5O. It is a hydrazine derivative and is commonly used in scientific experiments due to its unique physical and chemical properties .
Molecular Structure Analysis
The this compound molecule contains a total of 22 bonds, including 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, and 6 aromatic bonds .Physical And Chemical Properties Analysis
This compound has a molecular weight of 166.18 and a melting point between 251-254 degrees Celsius. It is a powder at room temperature .Mechanism of Action
Target of Action
It is generally known that drugs exert their effects by binding to receptors, which are cellular components . The binding of a drug molecule to a receptor triggers a series of biochemical reactions leading to the drug’s therapeutic effect .
Mode of Action
A drug molecule requires affinity to bind to a receptor and intrinsic activity to activate them and cause downstream signaling . The types of drugs that bind to the receptor are agonists, partial agonists, antagonists, and inverse agonists .
Biochemical Pathways
Drugs generally affect various biochemical pathways, leading to changes in cellular function and physiology .
Pharmacokinetics
The compound’s molecular weight is 15215, which might influence its bioavailability .
Result of Action
The interaction of a drug with its target receptor usually leads to a series of biochemical reactions, resulting in therapeutic effects .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability . These factors can include temperature, humidity, pH, and the presence of other substances.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Hydrazinylbenzohydrazide in lab experiments is its unique properties. It is a versatile reagent that can be used in the synthesis of various organic compounds. Additionally, it has been shown to have some cytotoxic effects on cancer cells, which make it useful in the development of new drugs.
One of the limitations of using this compound in lab experiments is its toxicity. It can be harmful if ingested or inhaled, and proper safety precautions must be taken when handling it.
Future Directions
There are several future directions for the use of 4-Hydrazinylbenzohydrazide in scientific research. One of the main areas of research is the development of new drugs that target cancer cells. Additionally, it can be used in the development of new analytical methods for the detection of various compounds. It can also be used in the development of new materials with unique properties.
Conclusion
In conclusion, this compound is a versatile chemical compound that has gained significant attention in the field of scientific research. Its unique properties make it useful in the synthesis of various organic compounds, the development of new drugs, and the development of new analytical methods. However, proper safety precautions must be taken when handling it due to its toxicity. There are several future directions for the use of this compound in scientific research, and it will continue to be an important compound in the field of organic chemistry.
Scientific Research Applications
4-Hydrazinylbenzohydrazide has been extensively used in scientific research due to its unique properties. It has been used as a reagent in the synthesis of various organic compounds. It has also been used in the development of new drugs and as a precursor in the synthesis of other hydrazine derivatives. Additionally, it has been used in the development of new analytical methods for the detection of various compounds.
Safety and Hazards
The safety data sheet for 4-Hydrazinylbenzohydrazide indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing thoroughly after handling, and wearing protective gloves/eye protection/face protection .
Properties
IUPAC Name |
4-hydrazinylbenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O/c8-10-6-3-1-5(2-4-6)7(12)11-9/h1-4,10H,8-9H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXBYUFFVOPTCLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NN)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90368661 |
Source
|
| Record name | 4-hydrazinylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90368661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
93574-69-7 |
Source
|
| Record name | 4-hydrazinylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90368661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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